Cas no 166196-61-8 (3-(5-Chlorothien-2-yl)-1H-pyrazole)

• Product Name: 3-(5-Chlorothien-2-yl)-1H-pyrazole
• CAS No: 166196-61-8
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• MDL: MFCD03791215
• CID: 1346606
• PubChem ID: 2735822
• Update Time: 2025-07-26

3-(5-Chlorothien-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-Chloro-2-thienyl)-1H-pyrazole
• 3-(5-CHLORO-2-THIENYL)PYRAZOLE
• CS-0328572
• 3W-0877
• KOXDQMFQOLBKIQ-UHFFFAOYSA-N
• SCHEMBL2053083
• PS-8512
• 3-(5-chloro-2-thienyl)pyrazole, AldrichCPR
• 3-(5-Chloro-2-thienyl)-1H-pyrazole
• AKOS005070370
• 3-(5-Chlorothien-2-yl)-1H-pyrazole
• AKOS009158788
• MFCD03791215
• 2-Chloro-5-(1H-pyrazol-3-yl)thiophene
• 166196-61-8
• 5-(5-chlorothiophen-2-yl)-1H-pyrazole
• 3-(5-chlorothiophen-2-yl)-1H-pyrazole

• MDL： MFCD03791215
• Inchi： 1S/C7H5ClN2S/c8-7-2-1-6(11-7)5-3-4-9-10-5/h1-4H,(H,9,10)
• InChI Key： KOXDQMFQOLBKIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=NN2)S1

Computed Properties

• Exact Mass: 183.9861970g/mol
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.9Ų

Additional information on 3-(5-Chlorothien-2-yl)-1H-pyrazole

Recent Advances in the Study of 3-(5-Chlorothien-2-yl)-1H-pyrazole (CAS: 166196-61-8): A Promising Scaffold in Medicinal Chemistry

The compound 3-(5-Chlorothien-2-yl)-1H-pyrazole (CAS: 166196-61-8) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious diseases. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent synthetic approaches to 3-(5-Chlorothien-2-yl)-1H-pyrazole have been optimized to improve yield and purity, making it more accessible for pharmaceutical research. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that significantly reduces reaction time and byproduct formation. This advancement is crucial for scaling up production and facilitating further pharmacological evaluations.

In terms of biological activity, 3-(5-Chlorothien-2-yl)-1H-pyrazole has shown promising results as an inhibitor of specific kinases involved in cancer cell proliferation. Preclinical studies have revealed its efficacy in suppressing tumor growth in xenograft models, particularly in breast and lung cancers. The compound's ability to modulate inflammatory pathways has also been investigated, with findings suggesting its potential as an anti-inflammatory agent.

Furthermore, structural modifications of the 3-(5-Chlorothien-2-yl)-1H-pyrazole scaffold have led to the development of derivatives with enhanced pharmacokinetic properties. Researchers have reported improved bioavailability and reduced toxicity profiles in these derivatives, paving the way for their use in clinical settings. These modifications are particularly relevant for overcoming drug resistance, a major challenge in current therapeutic regimens.

In conclusion, 3-(5-Chlorothien-2-yl)-1H-pyrazole (CAS: 166196-61-8) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potentials. Continued research into its mechanism of action and further optimization of its derivatives could lead to the development of novel drugs addressing unmet medical needs. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.